Cas no 349109-82-6 (4-ethoxy-N-(2-methoxy-5-nitrophenyl)benzamide)

• Product Name: 4-ethoxy-N-(2-methoxy-5-nitrophenyl)benzamide
• CAS No: 349109-82-6
• MF: C₁₆H₁₆N₂O₅
• MW: 316.308644294739
• CID: 6057050
• PubChem ID: 959114
• Update Time: 2025-06-13

4-ethoxy-N-(2-methoxy-5-nitrophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-(2-methoxy-5-nitrophenyl)benzamide
• Benzamide, 4-ethoxy-N-(2-methoxy-5-nitrophenyl)-
• AKOS003277559
• Oprea1_439608
• 349109-82-6
• F0193-0276
• Oprea1_324394

• Inchi： 1S/C16H16N2O5/c1-3-23-13-7-4-11(5-8-13)16(19)17-14-10-12(18(20)21)6-9-15(14)22-2/h4-10H,3H2,1-2H3,(H,17,19)
• InChI Key： UQZUFRNKAGTPSG-UHFFFAOYSA-N
• SMILES： C(NC1=CC([N+]([O-])=O)=CC=C1OC)(=O)C1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 316.10592162g/mol
• Monoisotopic Mass: 316.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 93.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-ethoxy-N-(2-methoxy-5-nitrophenyl)benzamide

Comprehensive Overview of 4-ethoxy-N-(2-methoxy-5-nitrophenyl)benzamide (CAS No. 349109-82-6)

4-ethoxy-N-(2-methoxy-5-nitrophenyl)benzamide, with the CAS number 349109-82-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in medicinal chemistry and material science. The presence of ethoxy, methoxy, and nitro functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for 4-ethoxy-N-(2-methoxy-5-nitrophenyl)benzamide has increased due to its relevance in drug discovery and development. Researchers are particularly interested in its potential as a pharmacophore, a component of a molecule responsible for its biological activity. The compound's nitrophenyl moiety is often associated with interactions involving enzyme inhibition and receptor binding, making it a valuable candidate for studying structure-activity relationships (SAR).

The synthesis of CAS 349109-82-6 involves multi-step organic reactions, including amidation and etherification, which are well-documented in scientific literature. Its benzamide core is a common scaffold in many bioactive compounds, further highlighting its importance. With the rise of computational chemistry and AI-driven drug design, this compound has also been studied in silico to predict its bioavailability and metabolic stability.

From an industrial perspective, 4-ethoxy-N-(2-methoxy-5-nitrophenyl)benzamide is often sourced by pharmaceutical manufacturers and research laboratories. Its applications extend to agrochemicals and dye synthesis, where its nitro group plays a pivotal role in color formation. The compound's stability under various conditions makes it suitable for high-throughput screening (HTS) and other automated synthesis platforms.

Environmental and safety considerations are also critical when handling CAS 349109-82-6. While it is not classified as a hazardous substance, proper laboratory safety protocols should always be followed. The compound's biodegradability and ecotoxicological profile are areas of ongoing research, aligning with the global push for green chemistry and sustainable manufacturing practices.

In summary, 4-ethoxy-N-(2-methoxy-5-nitrophenyl)benzamide (349109-82-6) is a multifaceted compound with broad applications in drug development, material science, and industrial chemistry. Its structural features and functional groups make it a subject of continuous exploration, particularly in the context of personalized medicine and targeted therapies. As research advances, this compound is likely to play an even more significant role in innovative scientific breakthroughs.